Cas no 7464-45-1 (Benzoicacid, 4-methoxy-, 2-nitrophenyl ester)

• Product name: Benzoicacid, 4-methoxy-, 2-nitrophenyl ester
• CAS No: 7464-45-1
• MF: C₁₄H₁₁NO₅
• MW: 273.24084
• CID: 579900
• PubChem ID: 346055

Benzoicacid, 4-methoxy-, 2-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-methoxy-, 2-nitrophenyl ester
• (2-nitrophenyl) 4-methoxybenzoate
• 2-nitrophenyl 4-methoxybenzoate
• 4-Methoxy-benzoesaeure-(2-nitro-phenylester)
• 4-methoxy-benzoic acid-(2-nitro-phenyl ester)
• AC1L844N
• Anissaeure-(2-nitro-phenylester)
• ARONIS003563
• Oprea1_191509
• p-Methoxybenzoesaeure-o-nitrophenylester
• STK097039
• NSC 404068
• NSC404068
• DTXSID90323472
• SR-01000256691
• NSC-404068
• AKOS000493184
• 7464-45-1
• SR-01000256691-1

• Inchi： InChI=1S/C14H11NO5/c1-19-11-8-6-10(7-9-11)14(16)20-13-5-3-2-4-12(13)15(17)18/h2-9H,1H3
• InChI Key： UYVDUQWRYPWKGD-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(=O)OC2=CC=CC=C2[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.06373
• Monoisotopic Mass: 273.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4Ų
• XLogP3: 3.2

Experimental Properties

• Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 96-98 ºC
• Solubility: Insuluble (5.7E-3 g/L) (25 ºC),
• PSA: 78.67